(E)-6-(4-isopropylstyryl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-(2-methylfuran-3-yl)-6-[(E)-2-(4-propan-2-ylphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H18N4OS/c1-12(2)15-7-4-14(5-8-15)6-9-17-22-23-18(20-21-19(23)25-17)16-10-11-24-13(16)3/h4-12H,1-3H3/b9-6+
• InChI Key: OBYKMVKRTFEPOG-RMKNXTFCSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)C=CC4=CC=C(C=C4)C(C)C
• Isomeric SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)/C=C/C4=CC=C(C=C4)C(C)C
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol

Description

(E)-6-(4-isopropylstyryl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C19H18N4OS and its molecular weight is 350.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

(E)-6-(4-isopropylstyryl)-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to a novel series of 3,6-disubstituted 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles, known for their synthesis involving condensation reactions. These compounds have shown significant inhibitory activity against E. coli methionine aminopeptidase (Ec MetAP1), indicating their potential bioactivity (Li et al., 2010) (Li et al., 2010).

Antioxidant and Anticancer Properties

Another notable application is in the field of cancer research. A study involving similar triazolo-thiadiazoles demonstrated potent antioxidant properties and significant anticancer activity in hepatocellular carcinoma cell lines (HepG2), suggesting their potential as therapeutic agents (Sunil et al., 2010) (Sunil et al., 2010).

Antimicrobial Activity

Research on isochroman-triazoles and thiadiazole hybrids, closely related to the chemical compound , has highlighted their effectiveness in antimicrobial applications. These compounds have shown moderate to good activity against various microorganisms, compared to standard drugs like ampicillin (Saeed & Mumtaz, 2017) (Saeed & Mumtaz, 2017).

Antibacterial and Antifungal Effects

Another study focuses on the antibacterial and antifungal effects of similar 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles, demonstrating their potential in combating various bacterial and fungal strains. This underscores the compound's relevance in addressing microbial resistance (Badr & Barwa, 2011) (Badr & Barwa, 2011).